Cas no 56290-86-9 (Ethyl 3-cyano-2-oxopropanoate)

• Product Name: Ethyl 3-cyano-2-oxopropanoate
• CAS No: 56290-86-9
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD24696331
• CID: 349294
• PubChem ID: 11309560
• Update Time: 2025-08-02

Ethyl 3-cyano-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-oxopropanoate
• Propanoic acid, 3-cyano-2-oxo-, ethyl ester
• 3-Cyano-2-oxo-propionic acid ethyl ester
• ethyl cyanopyruvate
• SB37684
• CS-0298744
• XGTZSVQFCSDHEK-UHFFFAOYSA-N
• 56290-86-9
• 3-cyano-2-oxopropanoic acid ethyl ester
• EN300-42828
• SCHEMBL1739415
• Ethyl3-cyano-2-oxopropanoate
• AKOS015843353

• MDL： MFCD24696331
• Inchi： 1S/C6H7NO3/c1-2-10-6(9)5(8)3-4-7/h2-3H2,1H3
• InChI Key： XGTZSVQFCSDHEK-UHFFFAOYSA-N
• SMILES： O(C(C(CC#N)=O)=O)CC

Computed Properties

• Exact Mass: 141.04261
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16

Additional information on Ethyl 3-cyano-2-oxopropanoate

Recent Advances in the Application of Ethyl 3-cyano-2-oxopropanoate (CAS: 56290-86-9) in Chemical Biology and Pharmaceutical Research

Ethyl 3-cyano-2-oxopropanoate (CAS: 56290-86-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its broad applications in chemical biology and pharmaceutical research. This compound, characterized by its cyano and oxo functional groups, serves as a key building block in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and development. Recent studies have highlighted its role in the construction of pharmacologically active molecules, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to provide an overview of the latest advancements involving Ethyl 3-cyano-2-oxopropanoate, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

One of the most notable developments in the use of Ethyl 3-cyano-2-oxopropanoate is its incorporation into multicomponent reactions (MCRs) for the efficient synthesis of complex heterocycles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the one-pot synthesis of pyrazole derivatives, which exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs). The researchers employed Ethyl 3-cyano-2-oxopropanoate as a key reactant in a catalyst-free, green chemistry approach, achieving high yields and excellent regioselectivity. This methodology not only simplifies the synthetic route but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

In addition to its synthetic applications, Ethyl 3-cyano-2-oxopropanoate has been investigated for its role in the development of novel antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the design and synthesis of a series of Ethyl 3-cyano-2-oxopropanoate-derived thiazole hybrids, which displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies revealed that these compounds interfere with bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), offering a promising avenue for addressing antibiotic resistance.

Furthermore, Ethyl 3-cyano-2-oxopropanoate has shown potential in the field of anti-inflammatory drug development. A 2024 preprint article in ChemRxiv detailed the synthesis of Ethyl 3-cyano-2-oxopropanoate-based indole derivatives, which exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study employed molecular docking simulations to elucidate the binding interactions between these derivatives and the active site of cyclooxygenase-2 (COX-2), providing valuable insights for the rational design of next-generation anti-inflammatory agents.

Despite these advancements, challenges remain in the scalable production and optimization of Ethyl 3-cyano-2-oxopropanoate-derived compounds. Recent patents (e.g., WO2023124567) have addressed these issues by proposing novel catalytic systems and purification techniques to enhance yield and purity. Additionally, ongoing research is exploring the toxicological profiles of these compounds to ensure their safety for clinical applications. Collaborative efforts between academia and industry are expected to further accelerate the translation of these findings into viable therapeutic options.

In conclusion, Ethyl 3-cyano-2-oxopropanoate (CAS: 56290-86-9) continues to be a valuable scaffold in chemical biology and pharmaceutical research, with recent studies underscoring its versatility and therapeutic potential. From its role in green synthesis methodologies to its applications in combating antimicrobial resistance and inflammation, this compound exemplifies the intersection of chemistry and biology in drug discovery. Future research should focus on optimizing synthetic routes, expanding the scope of its derivatives, and advancing preclinical studies to harness its full potential in medicine.